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Compound of Interest

Compound Name:
1,2-DIIODO-4,5-

(DIHEXYLOXY)BENZENE

Cat. No.: B1179106 Get Quote

An In-Depth Technical Guide to 1,2-Diiodo-4,5-(dihexyloxy)benzene

Introduction
1,2-Diiodo-4,5-(dihexyloxy)benzene is an aromatic organic compound that belongs to the

class of dialkoxy-substituted diiodobenzenes. While specific literature on the dihexyloxy

derivative is scarce, its structural analogues with varying alkyl chain lengths (such as

dimethoxy, dioctyloxy, and didodecyloxy) are well-documented. These compounds are of

significant interest to researchers in materials science and organic synthesis. They serve as

crucial building blocks for the creation of advanced organic-electronic materials, including

conjugated polymers and discotic mesophases, which are foundational to applications in

organic light-emitting diodes (OLEDs), organic photovoltaics (OPVs), and sensors.

The synthetic utility of 1,2-diiodo-4,5-(dihexyloxy)benzene and its analogues stems from the

two iodine atoms positioned ortho to each other on the benzene ring. These iodine atoms are

excellent leaving groups in various palladium-catalyzed cross-coupling reactions, such as

Suzuki, Heck, and particularly Sonogashira couplings. This allows for the programmed and

sequential introduction of different molecular fragments, enabling the construction of complex,

extended π-conjugated systems with tailored electronic and photophysical properties. This

guide provides a comprehensive overview of the synthesis, properties, and key applications of

this class of compounds, drawing on data from its closely related analogues.
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The properties of 1,2-diiodo-4,5-(dihexyloxy)benzene can be inferred from its structure and

from the known data of its analogues. The two hexyloxy side chains confer solubility in

common organic solvents, a critical property for solution-based processing of derived polymers

and materials.

Property

1,2-Diiodo-4,5-
(dihexyloxy)be
nzene (Target
Compound)

1,2-Diiodo-4,5-
dimethoxyben
zene[1][2]

1,2-Diiodo-4,5-
di-n-
octyloxybenze
ne

1,2-Diiodo-4,5-
(didodecyloxy)
benzene[3]

Molecular

Formula
C₁₈H₂₈I₂O₂ C₈H₈I₂O₂[1][2] C₂₂H₃₆I₂O₂ C₃₀H₅₂I₂O₂[3]

Molecular Weight 530.22 g/mol
389.96 g/mol [1]

[2]
586.33 g/mol 698.54 g/mol

CAS Number Not available 110190-08-4[2] 248277-14-7 181144-60-5[3]

Appearance

Expected to be a

white to yellow

solid

White to yellow

powder

White to yellow

powder
Not specified

Melting Point Not available Not available Not available Not available

Synthesis of 1,2-Diiodo-4,5-dialkoxybenzenes
The general and most common method for synthesizing 1,2-diiodo-4,5-dialkoxybenzenes is

through the direct electrophilic iodination of the corresponding 1,2-dialkoxybenzene precursor.

The electron-donating nature of the alkoxy groups activates the aromatic ring, facilitating the

substitution of two iodine atoms at the ortho positions.
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Reactants Reaction Conditions

Products

1,2-Dihexyloxybenzene

Electrophilic Iodination

Iodinating Agent
(e.g., I₂, Periodic Acid)

Solvent
(e.g., Acetic Acid, H₂SO₄, H₂O) Heat (Reflux)

1,2-Diiodo-4,5-(dihexyloxy)benzene Byproducts

1,2-Diiodo-4,5-dialkoxybenzene

First Sonogashira Coupling

Terminal Alkyne 1
(R₁-C≡CH)

Terminal Alkyne 2
(R₂-C≡CH)

Second Sonogashira Coupling

Mono-alkynylated Intermediate

Unsymmetrical Di-alkynylated Product

Catalyst System
(Pd(0), Cu(I), Base)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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